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Compound of Interest

Compound Name: 16:0 (Rac)-PC-d80

Cat. No.: B12420253 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 16:0 (Rac)-PC-d80 (1,2-dipalmitoyl-rac-glycero-3-

phosphocholine-d80). It outlines the necessary personal protective equipment (PPE),

procedural steps for safe handling, and disposal plans to ensure a secure laboratory

environment.

Personal Protective Equipment (PPE) and Safety
Measures
While 16:0 (Rac)-PC-d80 is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to minimize exposure and ensure personal safety. The

recommended PPE is detailed below.

Protective Equipment Specification and Use

Eye Protection
Chemical safety glasses with side shields are

required to protect against dust particles.

Hand Protection
Standard laboratory gloves (e.g., nitrile) should

be worn to prevent skin contact.

Body Protection

A lab coat or other protective clothing should be

worn to prevent contamination of personal

clothing.
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Operational and Disposal Plans
Proper handling and disposal of 16:0 (Rac)-PC-d80 are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Handling and Storage
Receiving and Inspection: Upon receipt, inspect the container for any damage.

Storage: Store the container in a freezer at or below -16°C in a dry environment. The

compound is stable as a powder.

Preparation for Use:

Before opening, allow the sealed container to warm to room temperature. This prevents

condensation of moisture onto the cold powder, which can lead to degradation.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.

Weighing and Aliquoting:

Once at room temperature, open the container and carefully weigh the desired amount.

For extended storage of smaller quantities, it is recommended to create aliquots to

minimize the number of times the main container is opened.

Dissolving:

If preparing a solution, add the appropriate solvent to the powder.

Ensure the chosen solvent is compatible with subsequent experimental procedures.

Solution Storage: If the compound is dissolved in an organic solvent, store the solution in a

tightly sealed glass vial with a Teflon-lined cap at -20°C ± 4°C.

Accidental Release Measures
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In the event of a spill of the powdered form, wear the appropriate PPE, gently sweep up the

material, and place it into a sealed container for disposal. Avoid creating dust. If a solution is

spilled, absorb it with an inert material and place it in a sealed container for disposal.

Disposal Plan
The disposal of 16:0 (Rac)-PC-d80 should be in accordance with local, state, and federal

regulations. As a non-hazardous substance, the disposal route will depend on its final form

(powder or solution).

Solid Waste: Uncontaminated 16:0 (Rac)-PC-d80 powder can likely be disposed of as non-

hazardous solid waste. Place the material in a sealed container before discarding.

Liquid Waste: If dissolved in a non-hazardous solvent, it may be permissible to dispose of it

down the sanitary sewer with copious amounts of water, provided it meets local wastewater

regulations. If a hazardous solvent is used, the waste must be collected in a properly

labeled, sealed container and disposed of as hazardous chemical waste through your

institution's environmental health and safety office.

Note: The deuterated nature of this compound consists of stable isotopes and does not make it

radioactive. Therefore, it does not require special disposal as radioactive waste. Always consult

your institution's specific waste disposal guidelines.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 16:0 (Rac)-PC-d80 in a

laboratory setting, from initial preparation to final disposal.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 16:0 (Rac)-
PC-d80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420253#personal-protective-equipment-for-
handling-16-0-rac-pc-d80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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